1,1,2-Trichloroethane
1,1,2-Trichloroethane
1,1,2-Trichloroethane is a colorless, sweet-smelling liquid. It does not burn easily, can be dissolved in water, and evaporates easily. It is used as a solvent (a chemical that dissolves other substances) and as an intermediate in the production of the chemical, 1,1-dichloroethane. 1,1,2-Trichloroethane is sometimes present as an impurity in other chemicals, and it may be formed when another chemical breaks down in the environment under conditions where there is no air.
1,1,2-trichloroethane appears as a clear light colored liquid. Insoluble in water and slightly denser than water. Hence sinks in water. May be toxic by inhalation.
1,1,2-trichloroethane is a member of the class of chloroethanes that is ethane substituted by chloro groups at positions 1, 1 and 2.
1,1,2-trichloroethane appears as a clear light colored liquid. Insoluble in water and slightly denser than water. Hence sinks in water. May be toxic by inhalation.
1,1,2-trichloroethane is a member of the class of chloroethanes that is ethane substituted by chloro groups at positions 1, 1 and 2.
Brand Name:
Vulcanchem
CAS No.:
79-00-5
VCID:
VC0165190
InChI:
InChI=1S/C2H3Cl3/c3-1-2(4)5/h2H,1H2
SMILES:
C(C(Cl)Cl)Cl
Molecular Formula:
C2H3Cl3
CHCl2CH2Cl
C2H3Cl3
CHCl2CH2Cl
C2H3Cl3
Molecular Weight:
133.4 g/mol
1,1,2-Trichloroethane
CAS No.: 79-00-5
Reference Standards
VCID: VC0165190
Molecular Formula: C2H3Cl3
CHCl2CH2Cl
C2H3Cl3
Molecular Weight: 133.4 g/mol
CAS No. | 79-00-5 |
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Product Name | 1,1,2-Trichloroethane |
Molecular Formula | C2H3Cl3 CHCl2CH2Cl C2H3Cl3 |
Molecular Weight | 133.4 g/mol |
IUPAC Name | 1,1,2-trichloroethane |
Standard InChI | InChI=1S/C2H3Cl3/c3-1-2(4)5/h2H,1H2 |
Standard InChIKey | UBOXGVDOUJQMTN-UHFFFAOYSA-N |
Impurities | ... 1,1,2-trichloroethane is available as a commercial grade product, either stablized or unstabilized, at a purity of >99%. The stabilized product contains sec-butanol (0.5%) and 1,2-butylene oxide (0.25%). |
SMILES | C(C(Cl)Cl)Cl |
Canonical SMILES | C(C(Cl)Cl)Cl |
Boiling Point | 235 °F at 760 mm Hg (NTP, 1992) 113.8 °C 113-114 °C at 760 mm Hg 114 °C 237°F |
Colorform | Clear, colorless liquid Colorless liquid |
Density | 1.44 at 68 °F (USCG, 1999) 1.4416 at 20 °C/4 °C Relative density (water = 1): 1.4 1.44 |
Melting Point | -35 °F (NTP, 1992) -36.6 °C -35 °C -36 °C -34°F |
Physical Description | 1,1,2-trichloroethane appears as a clear light colored liquid. Insoluble in water and slightly denser than water. Hence sinks in water. May be toxic by inhalation. Liquid COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR. Colorless liquid with a sweet, chloroform-like odor. |
Description | 1,1,2-Trichloroethane is a colorless, sweet-smelling liquid. It does not burn easily, can be dissolved in water, and evaporates easily. It is used as a solvent (a chemical that dissolves other substances) and as an intermediate in the production of the chemical, 1,1-dichloroethane. 1,1,2-Trichloroethane is sometimes present as an impurity in other chemicals, and it may be formed when another chemical breaks down in the environment under conditions where there is no air. 1,1,2-trichloroethane appears as a clear light colored liquid. Insoluble in water and slightly denser than water. Hence sinks in water. May be toxic by inhalation. 1,1,2-trichloroethane is a member of the class of chloroethanes that is ethane substituted by chloro groups at positions 1, 1 and 2. |
Shelf Life | STABLE IN AIR AT ORDINARY TEMP; IN ABSENCE OF AIR OR WATER IT IS STABLE TO APPROX 110 °C |
Solubility | 1 to 5 mg/mL at 68° F (NTP, 1992) 0.03 M Miscible with alcohol, ethers and many organic liquids In water, 4,590 mg/L at 25 °C ... Soluble in water (4.50 g/L at 20 °C) Solubility in water, g/100ml at 20 °C: 0.45 (very poor) 0.4% |
Synonyms | 1,1,2-trichloroethane 1,1,2-trichloroethane, 14C-2-labeled 1,1,2-trichloroethane, 36Cl-labeled |
Vapor Density | 4.63 (NTP, 1992) (Relative to Air) 4.21 g/L (BP, 760 mm Hg) Relative vapor density (air = 1): 4.6 4.63 |
Vapor Pressure | 16.7 mm Hg at 68 °F ; 20 mm Hg at 70.9° F (NTP, 1992) 23.00 mmHg 23 mm Hg at 25 °C Vapor pressure, kPa at 20 °C: 2.5 19 mmHg |
PubChem Compound | 6574 |
Last Modified | Nov 11 2021 |
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